Ethyl 6-(4-bromo-2-methylphenyl)-6-oxohexanoate
Description
Ethyl 6-(4-bromo-2-methylphenyl)-6-oxohexanoate, also known as EMBO, is an organic compound that has been used in a variety of scientific and laboratory applications. EMBO has been found to have a variety of biochemical and physiological effects, making it an important tool for research.
Scientific Research Applications
Crystallography and Molecular Structure Analysis
Research on crystal and molecular structures of ethyl esters similar to the target compound underscores the importance of such chemicals in understanding the molecular interactions and stability in crystalline forms. For instance, studies on ethyl 4-(4-hydroxyphenyl)-6-(6-methoxy-2-naphthyl)-2-oxocyclohex-3-ene-1-carboxylate reveal intricate details about crystal packing and molecular disorder, providing insights into the design of molecules with desirable physical properties (Kaur et al., 2012).
Polymer Science
In the field of polymer science, ethyl esters serve as critical intermediates in the synthesis of block copolymers via atom transfer radical polymerization (ATRP) and stable free radical polymerization (SFRP), demonstrating the utility of these compounds in creating advanced materials with tailored properties (Tunca et al., 2001).
Pesticide Development
The synthetic processes involving compounds structurally related to Ethyl 6-(4-bromo-2-methylphenyl)-6-oxohexanoate are instrumental in the development of novel pesticides. For example, the creation of chromafenozide, a potent pesticide, involves complex synthetic routes starting from ethyl esters, showcasing the role of these chemicals in agricultural innovations (Shan, 2011).
Organic Synthesis and Medicinal Chemistry
Ethyl esters and related compounds are pivotal in the synthesis of bioactive molecules, including statin precursors and potential therapeutic agents. The manipulation of ethyl esters through various synthetic routes enables the production of compounds with significant pharmacological interest, illustrating the compound's relevance in medicinal chemistry (Tararov et al., 2006).
properties
IUPAC Name |
ethyl 6-(4-bromo-2-methylphenyl)-6-oxohexanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19BrO3/c1-3-19-15(18)7-5-4-6-14(17)13-9-8-12(16)10-11(13)2/h8-10H,3-7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OVUXRVQDRFBQCF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCCC(=O)C1=C(C=C(C=C1)Br)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19BrO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70645700 |
Source
|
| Record name | Ethyl 6-(4-bromo-2-methylphenyl)-6-oxohexanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70645700 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
327.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
898776-96-0 |
Source
|
| Record name | Ethyl 6-(4-bromo-2-methylphenyl)-6-oxohexanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70645700 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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